Cas no 332387-89-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide)
2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide
- AKOS000581481
- N-cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide
- Oprea1_099486
- BRD-K00289305-001-01-4
- SB70618
- Oprea1_024664
- 332387-89-0
-
- MDL: MFCD02049575
- Inchi: 1S/C19H24N2O/c1-3-16-13(2)18(15-11-7-8-12-17(15)21-16)19(22)20-14-9-5-4-6-10-14/h7-8,11-12,14H,3-6,9-10H2,1-2H3,(H,20,22)
- InChI Key: ZGDBRNPHTBQNLR-UHFFFAOYSA-N
- SMILES: O=C(C1C2C=CC=CC=2N=C(CC)C=1C)NC1CCCCC1
Computed Properties
- Exact Mass: 296.188863393Da
- Monoisotopic Mass: 296.188863393Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 42Ų
2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM262488-5g |
N-Cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide |
332387-89-0 | 97% | 5g |
$825 | 2021-08-18 | |
| Chemenu | CM262488-1g |
N-Cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide |
332387-89-0 | 97% | 1g |
$*** | 2023-05-30 |
2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide
Recent Advances in the Study of 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0)
2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.
The compound's structural features, including the quinoline core and cyclohexylamide moiety, contribute to its unique biological activity. Recent investigations have focused on its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key inflammatory markers in vitro, suggesting potential applications in treating chronic inflammatory diseases.
In addition to its anti-inflammatory properties, 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. This selective activity is attributed to its interaction with mitochondrial pathways, making it a potential candidate for targeted cancer therapies.
The synthetic routes for this compound have also been optimized in recent years. A 2022 publication in Organic Process Research & Development outlined a scalable and cost-effective synthesis method, which could facilitate its broader use in both academic and industrial settings. The improved synthetic protocol addresses previous challenges related to yield and purity, ensuring a reliable supply for further research.
Despite these advancements, challenges remain in the clinical translation of 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.
In conclusion, 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0) represents a versatile scaffold with significant pharmacological potential. Its dual anti-inflammatory and anticancer activities, coupled with recent synthetic advancements, underscore its relevance in contemporary drug discovery. Future studies should focus on optimizing its pharmacokinetic profile and elucidating its precise molecular targets to accelerate its transition from bench to bedside.
332387-89-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)